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A Strategy for Analysis and Sourcing Data

Since the search results lack the specific spectral data for TMPTO, here is a practical approach to obtain the

information you need:

Deduce Peaks from Molecular Structure: TMPTO is a triester formed from trimethylolpropane and

oleic acid. You can predict its key IR absorption bands by identifying its functional groups, primarily
the ester and long aliphatic chain.

Leverage IR Correlation Tables: Use established infrared spectroscopy correlation tables to find the
typical absorption ranges for these functional groups. The table below summarizes the expected

peaks for TMPTO based on its structure [1] [2] [3].

Functional Group Bond Type Expected Absorption Peak (cm⁻¹) Typical Appearance

Ester C=O Stretch ~1735 Strong, sharp

Ester C-O Stretch 1100-1300 Two strong bands

Alkyl Chain C-H Stretch 2850-2960 Medium to strong

Alkyl Chain C-H Bend ~1470 Strong

=C-H C-H Stretch ~3020 Medium (from oleate)
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Functional Group Bond Type Expected Absorption Peak (cm⁻¹) Typical Appearance

Alkene C=C Stretch ~1650 Medium (from oleate)

Consult Specialized Databases: For experimental IR spectra, search professional chemical

databases such as NIST Chemistry WebBook or SDBS (Spectral Database for Organic
Compounds). These often contain experimentally verified spectra for a wide range of compounds.

Reproduce the Synthesis: The methodology from the paper [4] can serve as a starting point. The
esterification was performed using oleic acid and trimethylolpropane (TMP) with a solid acid catalyst,

without solvent, and the resulting TMPTO was characterized by IR spectroscopy.

Experimental Workflow for IR Characterization

The following diagram outlines the general experimental workflow for synthesizing and characterizing a

compound like TMPTO via IR spectroscopy, based on the described process.
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Workflow for synthesizing TMPTO and confirming its structure via IR spectroscopy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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